Cas no 56974-44-8 ((+)-calphostin D)

• Product Name: (+)-calphostin D
• CAS No: 56974-44-8
• MF: C₃₀H₃₀O₁₀
• MW: 550.553209781647
• CID: 2013239
• PubChem ID: 10973651
• Update Time: 2025-04-21

(+)-calphostin D Chemical and Physical Properties

Names and Identifiers

• 4,9-dihydroxy-3,10-perylenequinone
• Diastereoisomer(1)-Phleichrome
• ent-Calphostin D
• ent-Isophleichrome
• pchleichrome
• Phleichrom
• Phleichrome
• pleichrome
• (+)-calphostin D
• HKX423Y3CK
• (-)-Phleichrome
• 4,9-dihydroxy-6,7-bis[(2S)-2-hydroxypropyl]-1,5,8,12-tetramethoxyperylene-3,10-dione
• 56974-44-8
• Q27279974
• 3,10-Perylenedione, 4,9-dihydroxy-1,12-bis(2-hydroxypropyl)-2,6,7,11-tetramethoxy-, stereoisomer
• UNII-HKX423Y3CK
• AL-641/20176002

• Inchi： 1S/C30H30O10/c1-11(31)7-13-19-20-14(8-12(2)32)30(40-6)28(36)22-16(34)10-18(38-4)24(26(20)22)23-17(37-3)9-15(33)21(25(19)23)27(35)29(13)39-5/h9-12,31-32,35-36H,7-8H2,1-6H3/t11-,12-/m0/s1
• InChI Key： WJBHEYCJMSCKIP-RYUDHWBXSA-N
• SMILES： O(C)C1=C(C2C(C=C(C3=C4C(=CC(C5=C(C(=C(C[C@H](C)O)C(=C45)C(=C1C[C@H](C)O)C3=2)OC)O)=O)OC)OC)=O)O

Computed Properties

• Exact Mass: 550.18389715g/mol
• Monoisotopic Mass: 550.18389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones